Potassium

• IUPAC Name: potassium
• InChI: InChI=1S/K
• InChI Key: ZLMJMSJWJFRBEC-UHFFFAOYSA-N
• Canonical SMILES: [K]
• Molecular Formula: K
• DSSTOX Substance ID: DTXSID9049748
• Molecular Weight: 39.0983 g/mol
• Physical Description: Potassium is a soft silvery metal though normally grayish white due to oxidation., Liquid; Other Solid, Silver-white solid; [CHRIS], WHITE-TO-GREY LUMPS.
• Boiling Point: 1425 °F at 760 mmHg (USCG, 1999), 759 °C, 765.5 °C
• Flash Point: Not Applicable. Combustible solid. (USCG, 1999)
• Solubility: Soluble in liquid ammonia, ethylenediamine, aniline; soluble in several metals; forms liquid alloys with other alkali metals, SOL IN ACID, MERCURY, Solubility in water: reaction
• Density: 0.86 at 68 °F (USCG, 1999) - Less dense than water; will float, 0.862 at 20 °C, 0.856 g/cm³
• Vapor Density: 1.4 (Air = 1)
• Vapor Pressure: 8 mm Hg at 432 °C, Vapor pressure at 20 °C: negligible
• Mechanism of Action: Potassium ion is the primary intracellular cation found in virtually all body tissues. The total amount of body potassium in adults is estimated at 45 millimole (mmol)/kg body weight (about 140 g for an adult weighing 175 pounds; 1 mmol = 1 milliequivalent or 39.1 mg of potassium). Potassium mainly stays in cells, and a small amount can be found in the extracellular fluid. The amount of potassium that stays in the cell (intracellular) is 30 times that of extracellular concentration, creating a transmembrane gradient, regulated by the sodium-potassium (Na+/K+) ATPase transporter. This is an important gradient for nerve conduction, muscle contractions, and renal function. Vomiting, diarrhea, renal disease, medications, and other conditions that alter potassium excretion or shift it inside or outside of cells. In healthy patients individuals with normal renal function, markedly high or low potassium levels are rare. **Effect on blood pressure** Potassium decreases reduces intravascular volume, by reducing sodium reabsorption through an increase in urinary sodium excretion. This short-term effect, however, does not explain the long-term effects of potassium on blood pressure. Increased plasma potassium levels that occur through intake are associated with vasodilation occurring via stimulation of the sodium-potassium adenosine triphosphatase pump (Na+/-K+ATPase) and opening of potassium channels of the sodium-potassium adenosine triphosphatase pump. Other possible mechanisms of action for potassium may include alterations in barroreflex sensitivity and hormone sensitivity in vascular smooth muscle and cells of the sympathetic nervous system. **Effect on electrolyte balance and body systems** The potassium gradient across the membrane of a cell regulates cell membrane potential, maintained predominantly by the sodium-potassium (Na+/-K+ ATPase pump). Transmembrane electro-chemical gradients encourage diffusion of Na+ extracellularly and K+ intracellularly. Potassium supplementation prevents hypokalemia to maintain this balance and is often used in an oral solution or injection form in the clinical setting, preventing harmful effects such as arrhythmias, abnormal muscle function, and neurological disturbances. When activated, the Na+/-K+ ATPase pump exchanges two extracellular K+ ions for three intracellular sodium (Na+) ions, impacting membrane potential via either excitation or inhibition. This is especially important in the homeostasis of the nervous system, kidney, and cardiac muscle tissue. The body and cell distributions of potassium in normal conditions are known as internal and external balance, respectively. Reduced serum potassium (or imbalance) increases the risk of ventricular arrhythmia, heart failure and left ventricular hypertrophy (LVH).
• Impurities: Impurities: oxygen, carbon, hydrogen, alkali metals, aluminum, calcium, copper, boron and silicon, along with iron, nickel and chromium which are leached from container materials, High purity potassium /potentially/ has the following impurities: <30 ppm O2, <100 ppm transition metals and <50 ppm other alkali metals
• Color/Form: Soft, silvery-white metal; body centered cubic structure
• CAS RN: 7440-09-7
• Melting Point: 145 °F (USCG, 1999), 63.5 °C, 63.2 °C

Description

Potassium (K) is a chemical element that plays a crucial role in a variety of biological and physical processes. It is essential for the growth and physiology of plants, where it serves not just as a structural component but also regulates several biochemical processes such as protein synthesis, carbohydrate metabolism, and enzyme activation. Potassium is involved in vital physiological processes including stomatal regulation and photosynthesis. It is known to enhance plant tolerance to abiotic stresses by maintaining ion homeostasis and regulating osmotic balance under conditions such as salt and drought stress. Additionally, potassium participates in antioxidant defense mechanisms in plants, protecting them from oxidative stress under environmental adversities (Hasanuzzaman et al., 2018).

Synthesis Analysis

The synthesis of potassium compounds can be achieved through various methods, including hydrothermal techniques. For example, optically uniaxial non-centrosymmetric potassium compounds like iodate K[IO3] and borates K3[B6O10]Br have been synthesized, showcasing the versatility of potassium in forming compounds with significant optical and physical properties (Belokoneva et al., 2012).

Molecular Structure Analysis

The molecular structure of potassium compounds is diverse, ranging from simple ions in solution to complex crystalline structures. For instance, the crystal and molecular structure of potassium salts such as the potassium salt of the hexanuclear carbonyl cobaltate [Co6(CO)14]4− has been determined, showcasing the complex interactions and coordination patterns that potassium ions can engage in within crystalline solids (Albano et al., 1969).

Chemical Reactions and Properties

Potassium participates in a wide range of chemical reactions, thanks to its reactivity and the ability to form various compounds. For example, potassium phthalocyanine (KPc) demonstrates unique structural features and interactions, indicative of the diverse chemical behavior and properties that potassium compounds can exhibit (Margadonna et al., 2006).

Physical Properties Analysis

The physical properties of potassium, such as density, viscosity, surface tension, and thermal conductivity, have been extensively studied. These properties vary significantly depending on the phase (solid, liquid, vapor) and the temperature, highlighting the element's versatility and importance in various applications (Caldwell & Walley, 1966).

Scientific Research Applications

1. Potassium in Agriculture

Research on Potassium in Agriculture Needs and Prospects

Potassium (K) plays a crucial role in agriculture, impacting soil health, plant physiology, and nutrition. Future research needs include understanding K availability in soils, its role in plant stress situations, and the interaction between K and specific micronutrients. The use of potassium in mitigating diseases, pests, frost, heat/drought, and salinity stresses in plants is also highlighted. Additionally, breeding crops efficient in K uptake and internal use is important, especially in high-demand situations like stress mitigation in fields. This research emphasizes the need for improved dissemination of K knowledge for practical agricultural use (Römheld & Kirkby, 2010).

2. Potassium in Energy Storage and Electronics

Potassium Assisted Reduction and Doping of Graphene Oxides Elemental potassium significantly influences the electron transfer kinetics in graphene materials. This study evaluated the effects of elemental potassium in the thermal exfoliation of graphite oxides, impacting morphologies, defect densities, and the quantities of oxygen-containing groups. This research provides insights into the role of potassium in developing materials with enhanced electrochemical properties, crucial for energy storage and electronic applications (Eng et al., 2013).

3. Potassium in Energy Storage Systems

Engineering of High-Performance Potassium-Ion Capacitors The development of potassium-ion capacitors for energy storage is a growing area of research. Nitrogen-doped carbon nanotubes (N-CNTs) have been engineered as promising anode materials for potassium-ion storage. These N-CNTs demonstrate high reversible capacity, good rate performance, and cycling stability, making them suitable for diverse applications at low cost (Moussa et al., 2019).

4. Potassium in Plant Stress Response

The Critical Role of Potassium in Plant Stress Response Potassium is essential for plant growth and metabolism, and it plays a significant role in the plant's response to various biotic and abiotic stresses. This includes diseases, pests, drought, salinity, cold, frost, and waterlogging. The review focuses on the role of K in plant growth, anatomy, morphology, and metabolism, as well as the physiological and molecular mechanisms of K function in plant stress resistance. It evaluates the potential for improving plant stress resistance by modifying K fertilizer inputs and highlights future research needs in this area (Wang et al., 2013).

5. Potassium in Health and Nutrition

Potassium Intake, Bioavailability, Hypertension, and Glucose Control This study addresses the essential role of potassium in human health, focusing on its bioavailability from dietary sources and its effect on health outcomes. It explores the relationship between potassium supplementation and hypertension, and how potassium intake from dietary sources affects blood pressure. The research also discusses the impact of hypertension treatment options, like thiazide diuretics, on potassium utilization and glucose control (Stone et al., 2016).

Safety And Hazards

Potassium can affect you when breathed in. Potassium fumes can severely irritate the skin and eyes. Contact with solid Potassium can cause severe burns. Exposure to Potassium fumes can irritate the nose, throat and lungs with sneezing and coughing. Prolonged exposure to Potassium fumes can cause sores of the inner nose. Potassium can ignite in moist air or because of friction or static sparks. It is highly corrosive to eyes, skin and mucous membranes.

Future Directions

Future research on potassium will focus on strengthening methods to measure potassium and sodium intake. Potassium solubilizing microorganisms (KSMs) are able to release K from soil/minerals into plant available forms and could be a sustainable option. The possibilities to use the KSMs as efficient biofertilizers for the improvement of crop production is increasingly highlighted by researchers.

Synthesis routes and methods I

Procedure details

A reactor was charged with 30 ml of THF, 0.13 g of 3, 3-diethoxypropanol and 2 ml solution of potassium naphthalene dissolved in tetrahydrofuran in a concentration of 0.5 mol/L-tetrahydrofuran, and the resulting mixture was stirred for three minutes in an argon atmosphere, and, thus, there was formed a potassium derivative (potassium 3, 3-diethoxypropanoxide) of 3, 3-diethoxypropanol.

Synthesis routes and methods II

Procedure details

THF 20 ml, 3, 3-diethoxypropanol 0.15 g, and a potassium naphthalene 0.5 mol/L-tetrahydrofuran solution 2 ml was added to the reaction container and agitated for 3 minutes in an argon atmosphere; a potassium compound of 3, 3-diethoxypropanol (potassium 3, 3-diethoxypropanoxide) was produced.

Synthesis routes and methods III

Procedure details

Citations

Potassium

ML Halperin, KS Kamel - The Lancet, 1998 - thelancet.com

In a logical, stepwise approach to patients presenting with hypokalaemia or hyperkalaemia the clinician must first recognise circumstances in which the dyskalaemia represents a …

Number of citations: 325 www.thelancet.com

Potassium

K Mengel - Handbook of plant nutrition, 2016 - taylorfrancis.com

… Humphry Davy (1778–1827) discovered the chemical element potassium and Martin … potassium in plant sap (3). Home (1762, quoted in 4) noted in pot experiments that potassium …

Number of citations: 337 www.taylorfrancis.com

Potassium

PJ White, AJ Karley - Cell biology of metals and nutrients, 2010 - Springer

… Potassium (K) is the most abundant inorganic cation in plants. It is required for the activation … of potassium deficiency and the acclimatory responses of plants to potassium starvation, (2) …

Number of citations: 234 link.springer.com

Potassium

PF Pratt - Methods of soil analysis: Part 2 chemical and …, 1965 - Wiley Online Library

A large portion of the potassium (K) in soils is present as a part of the crystalline structure of primary and secondary minerals such as micas, feldspars, and micaceous minerals of the …

Number of citations: 703 acsess.onlinelibrary.wiley.com

Potassium and health

CM Weaver - Advances in Nutrition, 2013 - academic.oup.com

… potassium as occurs in foods such as fruits and vegetables, in contrast to similar blood pressure-lowering benefits of potassium … below current recommendations for potassium intake, …

Number of citations: 407 academic.oup.com

Potassium physiology

SO Thier - The American journal of medicine, 1986 - Elsevier

… , which is the major chronic protective mechanism against abnormalities in potassium … Factors regulating potassium secretion include prior potassium intake, intracellular potassium, …

Number of citations: 102 www.sciencedirect.com

Potassium in agriculture–status and perspectives

C Zörb, M Senbayram, E Peiter - Journal of plant physiology, 2014 - Elsevier

In this review we summarize factors determining the plant availability of soil potassium (K), the role of K in crop yield formation and product quality, and the dependence of crop stress …

Number of citations: 138 www.sciencedirect.com

Properties of potassium

TG Tiecke - University of Amsterdam, The Netherlands, Thesis, 2010 - tobiastiecke.nl

This document is a stand-alone version of Appendix A of my PhD thesis [1]. It is meant to provide an overview of the properties of atomic potassium useful for experiments on ultracold …

Number of citations: 120 tobiastiecke.nl

Research on potassium in agriculture: needs and prospects

V Römheld, EA Kirkby - Plant and soil, 2010 - Springer

This review highlights future needs for research on potassium (K) in agriculture. Current basic knowledge of K in soils and plant physiology and nutrition is discussed which is followed …

Number of citations: 946 link.springer.com

The role of potassium in physiological processes

WO Fenn - Physiological Reviews, 1940 - journals.physiology.org

… of potassium accumulation. It will suffice to state here that body cells in general appear to be more or less freely permeable to potassium … The permeability of tissue cells to potassium is …

Number of citations: 339 journals.physiology.org